Cas no 141031-85-8 (Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-)

Sodium, [[4-(1-methylethyl)phenyl]ethynyl]- structure
141031-85-8 structure
Product Name:Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-
CAS No:141031-85-8
MF:C11H11Na
MW:166.194813966751
CID:1300395
PubChem ID:71343452
Update Time:2025-04-20

Sodium, [[4-(1-methylethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-
    • sodium,1-ethynyl-4-propan-2-ylbenzene
    • Sodium 2-[4-(propan-2-yl)phenyl]ethyn-1-ide
    • DTXSID50770044
    • 141031-85-8
    • Inchi: 1S/C11H11.Na/c1-4-10-5-7-11(8-6-10)9(2)3;/h5-9H,2-3H3;/q-1;+1
    • InChI Key: RROHACADVHUIEQ-UHFFFAOYSA-N
    • SMILES: [Na+].C(C)(C)C1C=CC(C#[C-])=CC=1

Computed Properties

  • Exact Mass: 166.07593
  • Monoisotopic Mass: 166.07584463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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